molecular formula C11H21NO2 B8444846 (1-tert-Butyl-piperidin-4-yl)-acetic acid

(1-tert-Butyl-piperidin-4-yl)-acetic acid

Cat. No.: B8444846
M. Wt: 199.29 g/mol
InChI Key: VTCYFJLVXDEWIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1-tert-Butyl-piperidin-4-yl)-acetic acid is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H21NO2

Molecular Weight

199.29 g/mol

IUPAC Name

2-(1-tert-butylpiperidin-4-yl)acetic acid

InChI

InChI=1S/C11H21NO2/c1-11(2,3)12-6-4-9(5-7-12)8-10(13)14/h9H,4-8H2,1-3H3,(H,13,14)

InChI Key

VTCYFJLVXDEWIP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)N1CCC(CC1)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of NaOH in water/ethanol (v/v=40/10, 50 mL) (1-tert-butyl-piperidin-4-yl)-acetic acid ethyl ester (4.03 g, 17.8 mmol) was added and the mixture was stirred at r.t. overnight. 1 N aq. HCl was added to adjust the pH to 5. Volotiles were evaporated in vacuo, the residue was diluted with methanol (30 mL), and the insoluble inorganic salts were removed by filtration. The filtrate was concentrated and purified by column chromatography on silica gel (CH2Cl2/MeOH=20/1 to 5/1) to give 0.7 g of title compound as a light grey powder. 1H NMR (400 MHz, DMSO-d6): 3.15-3.08 (br m, 2H), 2.30 (br t, J=11.2 Hz, 2H), 2.05 (d, J=6.4 Hz, 2H), 1.71-1.68 (m, 3H), 1.30-1.27 (m, 2H), 1.10 (s, 9H).
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